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Compound of Interest

Compound Name:

Bis(4-

carboxyphenyl)phenylphosphine

oxide

Cat. No.: B1265645 Get Quote

Note on Ambiguity: The acronym "BCPPO" can refer to several different chemical compounds.

This guide focuses on Bis(4-carboxyphenyl)phenyl-phosphine oxide, a prominent compound

associated with this acronym in chemical literature and databases. Another compound, Bis-4-

(N-carbazolyl)phenyl)phenylphosphine oxide (BCPO), is also sometimes referred to by a

similar acronym.[1] Researchers should verify the specific compound of interest by its CAS

number.

Chemical Identity and Structure
Bis(4-carboxyphenyl)phenyl-phosphine oxide is a chemical compound characterized by a

central phosphorus atom double-bonded to an oxygen atom (a phosphine oxide group). This

phosphorus center is also bonded to one phenyl group and two 4-carboxyphenyl groups.

The IUPAC name for this compound is 4-[(4-carboxyphenyl)-phenylphosphoryl]benzoic acid.[2]

Physicochemical Data
The following table summarizes key quantitative data for Bis(4-carboxyphenyl)phenyl-

phosphine oxide.
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Identifier Value Source

CAS Number 803-19-0 [2][3][4][5][6]

Molecular Formula C20H15O5P [2]

Molecular Weight 366.3 g/mol [2]

Melting Point 340-342 °C [4]

Topological Polar Surface Area 91.7 Å² [2]

XLogP3 3.1 [2]

Conceptual Structure and Nomenclature Diagram
The following diagram illustrates the relationship between the common acronym, the IUPAC

name, and the core structural components of the molecule.
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Chemical Identity

Core Structural Components

BCPPO

Bis(4-carboxyphenyl)phenyl-phosphine oxide

stands for

4-[(4-carboxyphenyl)-phenylphosphoryl]benzoic acid

formal name

Phenylphosphine Oxide
(Core)

is composed of

4-Carboxyphenyl Group

bonded to

4-Carboxyphenyl Group

bonded to

Click to download full resolution via product page

Caption: Relationship between BCPPO nomenclature and core structure.

Methodologies and Protocols
This document focuses on the chemical structure and nomenclature of BCPPO. Detailed

experimental protocols for the synthesis or application of this compound are beyond the scope

of this guide but can be found in specialized chemical literature and patents. The synthesis

generally involves the reaction of appropriate Grignard reagents with phosphorus oxychloride,

followed by oxidation and carboxylation steps. Due to the nature of this inquiry, experimental

workflows and signaling pathways are not applicable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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